Cas no 2229078-11-7 (tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate)

• Product Name: tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate
• CAS No: 2229078-11-7
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5891665
• PubChem ID: 165755915
• Update Time: 2025-05-20

tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate
• 2229078-11-7
• EN300-1883661
• tert-butyl N-{1-[1-(aminomethyl)cyclopentyl]cyclohexyl}carbamate

• Inchi： 1S/C17H32N2O2/c1-15(2,3)21-14(20)19-17(11-5-4-6-12-17)16(13-18)9-7-8-10-16/h4-13,18H2,1-3H3,(H,19,20)
• InChI Key： ZPAXSIXBJKKHLR-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCCCC1)C1(CN)CCCC1)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate

Introduction to Compound with CAS No. 2229078-11-7 and Product Name: *Tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate*

Compound with the CAS number 2229078-11-7 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. The product name, tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate, provides a detailed insight into its molecular structure and potential applications. This compound belongs to a class of molecules that are being extensively studied for their pharmacological properties, particularly in the context of drug design and discovery.

The molecular structure of this compound is characterized by a complex arrangement of rings and functional groups, which contributes to its unique chemical and biological properties. The presence of a tert-butyl group and a carbamate moiety suggests that this compound may exhibit certain pharmacological activities, such as analgesic, anti-inflammatory, or even neuroprotective effects. These properties make it an attractive candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the development of molecules that can modulate central nervous system (CNS) function. The structural features of compound with CAS No. 2229078-11-7, particularly the cyclopentylcyclohexyl moiety, are reminiscent of molecules that have shown promise in preclinical studies for their ability to interact with specific CNS receptors. This has led to speculation that this compound may have potential applications in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, or even depression.

The synthesis and characterization of this compound have been the subject of several research publications. These studies have provided valuable insights into its chemical behavior and have laid the foundation for further exploration of its pharmacological properties. The synthesis typically involves multi-step organic reactions, including the formation of new carbon-carbon bonds and functional group transformations. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in confirming the structural integrity of the compound.

One of the key challenges in studying this compound is its potential solubility issues due to its complex structure. However, researchers have developed innovative solubility enhancement techniques that allow for effective study of its biological activity. These techniques often involve the use of cosolvents or the preparation of derivatives that improve solubility while maintaining the pharmacophoric integrity of the molecule.

The biological activity of compound with CAS No. 2229078-11-7 has been evaluated in various in vitro and in vivo models. Initial studies have shown promising results in terms of receptor binding affinity and modulation of signal transduction pathways. For instance, interactions with certain neurotransmitter receptors have been observed, suggesting potential therapeutic effects on CNS function. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at moderate doses, although further extensive safety evaluations are necessary.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, pharmacology, biochemistry, and other related fields. The case of compound with CAS No. 2229078-11-7 exemplifies this collaborative effort, where chemists play a crucial role in designing and synthesizing new molecules, while pharmacologists focus on evaluating their biological activity and potential therapeutic applications.

Recent advancements in computational chemistry have also played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how the molecule might interact with biological targets at a molecular level. These predictions can guide experimental design and help optimize the compound's pharmacological properties before it enters more costly and time-consuming phases of drug development.

The future direction for research on compound with CAS No. 2229078-11-7 includes further exploration of its pharmacological profile and potential therapeutic applications. Researchers are also investigating ways to optimize its chemical structure to enhance its efficacy and reduce any potential side effects. Additionally, efforts are being made to develop more efficient synthetic routes that could facilitate large-scale production if the compound progresses to clinical trials.

In conclusion, compound with CAS No. 2229078-11-7 represents an intriguing example of how complex molecular structures can lead to novel pharmacological entities with potential therapeutic value. The detailed product name, *tert-butyl N-{1-1-(aminomethyl)cyclopentylcyclohexyl}carbamate*, underscores its unique chemical composition and highlights its significance in ongoing pharmaceutical research efforts aimed at addressing unmet medical needs.